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Compound of Interest

Compound Name: Drofenine hydrochloride

Cat. No.: B10753716 Get Quote

Introduction
Drofenine hydrochloride is a potent competitive inhibitor of butyrylcholinesterase (BChE) and

an M1 muscarinic acetylcholine receptor antagonist.[1][2] It functions as an anticholinergic

agent, effectively inhibiting smooth muscle spasms.[3][4] These properties make it a valuable

tool in various research applications, including studies on neuronal signaling and ion channel

modulation.[1][5] Proper preparation and storage of Drofenine hydrochloride stock solutions

are crucial for maintaining its stability and ensuring experimental reproducibility. This document

provides detailed protocols for the preparation and storage of Drofenine hydrochloride stock

solutions for research purposes.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₀H₃₂ClNO₂ [5]

Molecular Weight 353.93 g/mol [5]

Appearance White to off-white solid [5]

CAS Number 548-66-3 [5]

Solubility Data
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Drofenine hydrochloride is soluble in several common laboratory solvents. It is important to

use high-purity, anhydrous solvents to achieve the best results, as the presence of moisture

can impact solubility, particularly with DMSO.[2][5]

Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥ 75 mg/mL 211.91 mM

Use newly opened,

anhydrous DMSO.[2]

[5]

Water ≥ 33.3 mg/mL 94.09 mM

For aqueous

solutions, filter-

sterilize before use.[5]

Ethanol ≥ 10 mg/mL 28.25 mM

Experimental Protocols
Drofenine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Ethanol

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Analytical balance

0.22 µm syringe filter (for aqueous solutions)
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This protocol describes the preparation of 1 mL of a 100 mM Drofenine hydrochloride stock

solution in DMSO.

Weighing the Compound: Accurately weigh out 35.39 mg of Drofenine hydrochloride
powder using an analytical balance.

Solvent Addition: Add the weighed powder to a sterile microcentrifuge tube. Using a

calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. If dissolution is slow, the tube can be gently warmed to 37°C or placed in an

ultrasonic bath for a short period to aid dissolution.[6]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials.[5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and preparation date. Store the aliquots as recommended in the storage section

below.

For experiments where DMSO is not suitable, an aqueous stock solution can be prepared.

Weighing and Dissolution: Weigh the desired amount of Drofenine hydrochloride and add

it to a sterile container. Add the appropriate volume of sterile water to achieve the target

concentration (solubility is ≥ 33.3 mg/mL).[5] Vortex or sonicate to dissolve.

Sterilization: Once dissolved, sterilize the solution by passing it through a 0.22 µm syringe

filter into a new sterile container.[5] This is critical for cell culture and other sensitive

applications.

Aliquoting and Storage: Aliquot, label, and store the solution as described for the DMSO

stock.

Storage and Stability
Proper storage is essential to maintain the integrity of Drofenine hydrochloride stock

solutions. The solid powder is stable for over two years when stored correctly.[3]
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Storage Condition
Stock Solution
Stability

Solid Powder
Stability

Notes

-80°C Up to 1 year Long-term

Recommended for

long-term storage of

stock solutions.[2]

-20°C Up to 1 month Months to years

Suitable for short-term

storage of frequently

used aliquots.[2][5][7]

4°C
Short term (days to

weeks)
Short term

Not recommended for

long-term stock

solution storage.[3]

General Storage Recommendations:

Store aliquots in tightly sealed containers to protect from moisture.[5][7]

Store in the dark or in amber-colored vials to protect from light.[3]

Avoid repeated freeze-thaw cycles.[2][5][6]

Safety Precautions
Handle Drofenine hydrochloride in a well-ventilated area.[8][9]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.[7][8]

Diagrams
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Stock Solution Preparation Workflow

Storage Protocol

1. Weigh Drofenine HCl

2. Select Solvent
(e.g., Anhydrous DMSO)

3. Dissolve Compound
(Vortex/Sonicate)

4. Aliquot into
Single-Use Vials

Long-Term Storage
-80°C (up to 1 year)

Store for
long-term use

Short-Term Storage
-20°C (up to 1 month)

Store for
frequent use

Click to download full resolution via product page

Caption: Workflow for Drofenine Hydrochloride Stock Solution Preparation and Storage.
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Molecular Targets & Pathways

Cellular & Physiological Effects

Drofenine HCl
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Caption: Simplified Signaling Interactions of Drofenine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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